Cas no 1261459-47-5 (2-(3-(Difluoromethyl)-5-hydroxybenzoyl)pyridine)

• Product Name: 2-(3-(Difluoromethyl)-5-hydroxybenzoyl)pyridine
• CAS No: 1261459-47-5
• MF: C₁₃H₉F₂NO₂
• MW: 249.212870359421
• CID: 4985477
• Update Time: 2025-10-29

2-(3-(Difluoromethyl)-5-hydroxybenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Difluoromethyl)-5-hydroxybenzoyl)pyridine

• Inchi： 1S/C13H9F2NO2/c14-13(15)9-5-8(6-10(17)7-9)12(18)11-3-1-2-4-16-11/h1-7,13,17H
• InChI Key： WIHBIVRYOHMTTL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(C2C=CC=CN=2)=O)C=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 2-(3-(Difluoromethyl)-5-hydroxybenzoyl)pyridine

Comprehensive Overview of 2-(3-(Difluoromethyl)-5-hydroxybenzoyl)pyridine (CAS No. 1261459-47-5)

2-(3-(Difluoromethyl)-5-hydroxybenzoyl)pyridine (CAS No. 1261459-47-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique difluoromethyl and hydroxybenzoyl functional groups, exhibits remarkable potential in various applications. Its molecular structure, which combines a pyridine ring with a benzoyl moiety, makes it a versatile intermediate in synthetic chemistry.

The growing interest in 2-(3-(Difluoromethyl)-5-hydroxybenzoyl)pyridine can be attributed to its relevance in modern drug discovery and crop protection. Researchers are particularly intrigued by its potential as a bioactive scaffold, which could lead to the development of novel therapeutics targeting metabolic disorders and inflammatory diseases. Additionally, its agrochemical applications are being explored, especially in the context of sustainable farming practices and resistance management.

One of the most frequently searched questions about this compound revolves around its synthesis and purification methods. The synthesis of 2-(3-(Difluoromethyl)-5-hydroxybenzoyl)pyridine typically involves multi-step reactions, including Friedel-Crafts acylation and halogenation, followed by careful purification to achieve high yields and purity. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to characterize the compound, ensuring its suitability for further research.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of 2-(3-(Difluoromethyl)-5-hydroxybenzoyl)pyridine. By modifying its functional groups, researchers aim to enhance its bioavailability and target specificity. This approach aligns with the broader trend of rational drug design, where computational tools and AI-driven models are increasingly used to predict molecular behavior.

Environmental and safety considerations are also paramount when working with 2-(3-(Difluoromethyl)-5-hydroxybenzoyl)pyridine. While the compound is not classified as hazardous under current regulations, proper handling and storage are essential to minimize risks. Researchers are encouraged to adhere to Good Laboratory Practices (GLP) and conduct thorough toxicity studies to evaluate its long-term effects.

In the context of intellectual property, 2-(3-(Difluoromethyl)-5-hydroxybenzoyl)pyridine has been the subject of several patents, highlighting its commercial value. Companies specializing in fine chemicals and custom synthesis often offer this compound to support academic and industrial research. Its role in green chemistry initiatives is also noteworthy, as efforts to reduce waste and improve energy efficiency gain traction.

Looking ahead, the future of 2-(3-(Difluoromethyl)-5-hydroxybenzoyl)pyridine appears promising. With ongoing advancements in high-throughput screening and combinatorial chemistry, this compound could play a pivotal role in discovering next-generation drugs and agrochemicals. Its adaptability and potential for molecular optimization make it a valuable asset in the quest for innovative solutions to global challenges.

For researchers and industry professionals seeking reliable data on 2-(3-(Difluoromethyl)-5-hydroxybenzoyl)pyridine, reputable sources such as SciFinder and Reaxys provide comprehensive information. Collaborative efforts between academia and the private sector are expected to further unlock the potential of this intriguing compound, paving the way for groundbreaking discoveries.